6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid

• IUPAC Name: 6-[3-(difluoromethoxy)phenyl]-3-phenyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• InChI: InChI=1S/C20H12F2N2O4/c21-20(22)27-13-8-4-7-12(9-13)15-10-14(19(25)26)16-17(24-28-18(16)23-15)11-5-2-1-3-6-11/h1-10,20H,(H,25,26)
• InChI Key: MVYUEAJSPNSHLD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC3=C2C(=CC(=N3)C4=CC(=CC=C4)OC(F)F)C(=O)O
• Molecular Formula: C20H12F2N2O4
• Molecular Weight: 382.3 g/mol

Description

6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid, also known as DFMP, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid exerts its effects by modulating the activity of various receptors in the body, including the GABA-A receptor and the NMDA receptor. 6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid has been shown to act as a positive allosteric modulator of the GABA-A receptor, enhancing the inhibitory effects of GABA on neuronal activity. 6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid has also been shown to act as a non-competitive antagonist of the NMDA receptor, reducing the excitatory effects of glutamate on neuronal activity.
Biochemical and Physiological Effects
6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid has been shown to have various biochemical and physiological effects in the body, including the modulation of neurotransmitter release, the reduction of inflammation, and the enhancement of neuroplasticity. 6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid has been shown to increase the release of GABA and decrease the release of glutamate, resulting in an overall decrease in neuronal activity. 6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid has also been shown to reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-1beta, and increase the production of anti-inflammatory cytokines, such as IL-10. Finally, 6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid has been shown to enhance neuroplasticity, promoting the growth and survival of new neurons in the brain.

Advantages and Limitations for Lab Experiments

6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid has several advantages for lab experiments, including its high purity, low toxicity, and well-established synthesis method. However, 6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid also has some limitations, including its limited solubility in water and its potential for off-target effects.

Future Directions

There are several future directions for 6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid research, including the development of novel 6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid derivatives with improved pharmacological properties, the investigation of 6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid's effects on other neurotransmitter systems, and the exploration of 6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid's potential applications in other fields, such as cancer research and regenerative medicine.
Conclusion
In conclusion, 6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid is a chemical compound with potential applications in various fields, including medicinal chemistry, pharmaceuticals, and neuroscience. 6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid exerts its effects by modulating the activity of various receptors in the body, including the GABA-A receptor and the NMDA receptor. 6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid has several advantages for lab experiments, including its high purity and well-established synthesis method, but also has some limitations, including its limited solubility in water and potential for off-target effects. There are several future directions for 6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid research, including the development of novel 6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid derivatives and the investigation of 6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid's effects on other neurotransmitter systems.

Scientific Research Applications

6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid has been studied extensively for its potential applications in various fields, including medicinal chemistry, pharmaceuticals, and neuroscience. In medicinal chemistry, 6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid has been shown to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of chronic pain and inflammation-related diseases. In pharmaceuticals, 6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid has been used as a starting material for the synthesis of various compounds with potential therapeutic applications. In neuroscience, 6-[3-(difluoromethoxy)phenyl]-3-phenylisoxazolo[5,4-b]pyridine-4-carboxylic acid has been shown to have anxiolytic and antidepressant effects, making it a potential candidate for the treatment of anxiety and depression.